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Compound of Interest

Compound Name: DTS(FBTTh2)2

Cat. No.: B12056953

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists working to improve the fill factor (FF) of

DTS(FBTTh2)2-based organic solar cells.

FAQs and Troubleshooting
Issue 1: Low Fill Factor (< 60%) in Fabricated Devices

Question: My DTS(FBTTh2)2:PC71BM solar cell exhibits a low fill factor, even though the

open-circuit voltage (Voc) and short-circuit current (Jsc) seem reasonable. What are the

potential causes and how can I troubleshoot this?

Answer: A low fill factor is often indicative of issues related to charge transport and extraction,

which can stem from several factors. Here’s a step-by-step guide to diagnose and address the

problem:

Morphology of the Active Layer: The nanoscale morphology of the DTS(FBTTh2)2:PC71BM

blend is critical for efficient charge separation and transport. An unfavorable morphology can

lead to high charge recombination rates and increased series resistance, both of which

reduce the fill factor.
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Troubleshooting:

Solvent Additives: The use of solvent additives, such as 1,8-diiodooctane (DIO), is a

common strategy to control the morphology.[1] DIO can help to induce a more favorable

phase separation between the donor and acceptor materials.[2] Start by incorporating a

small percentage of DIO (e.g., 0.2-1.0 vol%) into the active layer solution.

Thermal Annealing: Post-deposition thermal annealing can improve the crystallinity of

DTS(FBTTh2)2 and optimize the blend morphology.[1] However, excessive annealing

temperatures or durations can lead to large-scale phase separation and a decrease in

performance.

Series and Shunt Resistance: High series resistance (Rs) and low shunt resistance (Rsh)

are common culprits for a low fill factor.

Troubleshooting:

Series Resistance: High Rs can be caused by poor contacts between the active layer

and the electrodes, or by the bulk resistance of the layers themselves. Ensure your

electrodes are deposited correctly and that the interfacial layers (e.g., PEDOT:PSS,

ZnO) are of high quality.

Shunt Resistance: Low Rsh often points to leakage pathways or "shorts" in the device.

This can be due to pinholes in the active layer or defects at the edges of the device.

Ensure a clean fabrication environment and consider device isolation techniques.

Issue 2: Inconsistent Device Performance and Reproducibility

Question: I'm observing significant variations in the fill factor and overall efficiency between

different batches of DTS(FBTTh2)2 solar cells. How can I improve the reproducibility of my

experiments?

Answer: Lack of reproducibility is a common challenge in organic solar cell fabrication. Strict

control over experimental parameters is key to achieving consistent results.
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Troubleshooting: Ensure that the DTS(FBTTh2)2 and PC71BM are fully dissolved in the

host solvent (e.g., chlorobenzene or dichlorobenzene) before spin-coating. Use a hot plate

and magnetic stirrer to aid dissolution, and filter the solution before use to remove any

particulates.

Spin-Coating Parameters:

Troubleshooting: The spin-coating speed and time directly influence the thickness and

uniformity of the active layer. Calibrate your spin-coater and maintain consistent

parameters for all devices.

Environmental Control:

Troubleshooting: The ambient conditions (humidity, temperature) during fabrication can

affect film formation. Whenever possible, fabricate devices in a controlled environment,

such as a nitrogen-filled glovebox.

Quantitative Data Summary
The following tables summarize key quantitative data from the literature on optimizing

DTS(FBTTh2)2 solar cells.

Table 1: Effect of Solvent Additive (DIO) on Device Performance
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Donor:Acce
ptor

Additive
(vol%)

Jsc
(mA/cm²)

Voc (V) FF (%) PCE (%)

DTS(PTTh2)

2:PC70BM
0 12.8 0.81 68 7.0

p-

DTS(FBTTh2

)2:ICBA

0 - - - -

p-

DTS(FBTTh2

)2:ICBA

0.2 - - - -

p-

DTS(FBTTh2

)2:ICBA

0.4 - - - -

p-

DTS(FBTTh2

)2:ICBA

0.6 - - - -

Note: Specific performance values for p-DTS(FBTTh2)2:ICBA with varying DIO content were

not provided in the search results but the use of DIO was investigated.[3]

Table 2: Effect of Thermal Annealing on Device Performance

Annealing
Temperature
(°C)

Jsc (mA/cm²) Voc (V) FF (%) PCE (%)

As-cast - - - -

80 - - - -

100 - - - -

Note: While the provided search results mention the use of thermal annealing at 80°C and

100°C for morphology control, specific device performance data at these temperatures was not
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available.[2]

Experimental Protocols
Protocol 1: Fabrication of DTS(FBTTh2)2:PC71BM Bulk Heterojunction Solar Cells

This protocol outlines a general procedure for the fabrication of conventional architecture

organic solar cells.

Substrate Cleaning:

Sequentially sonicate pre-patterned ITO-coated glass substrates in a detergent solution,

deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a stream of nitrogen and then treat with UV-ozone for 15 minutes

to improve the wettability and work function of the ITO.

Hole Transport Layer (HTL) Deposition:

Spin-coat a filtered aqueous dispersion of PEDOT:PSS onto the ITO substrates at 4000

rpm for 40 seconds.

Anneal the substrates on a hotplate at 150°C for 10 minutes in air.

Active Layer Deposition:

Prepare a blend solution of DTS(FBTTh2)2:PC71BM (e.g., in a 1:1.5 weight ratio) in

chlorobenzene at a total concentration of 25 mg/mL.

If using a solvent additive, add the desired volume percentage of DIO to the blend

solution.

Heat the solution at 60°C and stir for at least 2 hours to ensure complete dissolution.

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the active layer solution onto the PEDOT:PSS layer at 1000 rpm for 60 seconds.
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Cathode Deposition:

Transfer the substrates to a thermal evaporator.

Deposit a thin layer of a low work function metal (e.g., 10 nm of Calcium) followed by a

thicker layer of Aluminum (e.g., 100 nm) at a pressure below 10^-6 Torr.

Device Encapsulation and Characterization:

Encapsulate the devices using a UV-curable epoxy and a glass coverslip to prevent

degradation from air and moisture.

Measure the current density-voltage (J-V) characteristics under simulated AM1.5G

illumination (100 mW/cm²).

Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for the fabrication of DTS(FBTTh2)2 organic solar cells.
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Morphology Optimization Resistance Troubleshooting

Low Fill Factor Observed

Investigate Active Layer Morphology Analyze Series & Shunt Resistance

Incorporate Solvent Additive (e.g., DIO) Optimize Thermal Annealing (Temperature & Time) Improve Electrode Contacts & Interfacial Layers Minimize Pinholes & Defects

Improved Fill Factor
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Caption: Troubleshooting flowchart for addressing low fill factor in DTS(FBTTh2)2 solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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